Cas no 88744-60-9 (Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate)
88744-60-9 structure
Product Name:Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate
CAS No:88744-60-9
MF:C17H21NO3
MW:287.353544950485
CID:622391
PubChem ID:71319961
Update Time:2025-04-19
Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate
- 2-aminobenzoic acid,(2,4,6-trimethylphenyl)methanol
- 2-Aminobenzoic acid--(2,4,6-trimethylphenyl)methanol (1/1)
- DTXSID80749945
- 88744-60-9
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- Inchi: 1S/C10H14O.C7H7NO2/c1-7-4-8(2)10(6-11)9(3)5-7;8-6-4-2-1-3-5(6)7(9)10/h4-5,11H,6H2,1-3H3;1-4H,8H2,(H,9,10)
- InChI Key: UYAJPMZNDKAUAE-UHFFFAOYSA-N
- SMILES: OCC1C(C)=CC(C)=CC=1C.OC(C1C=CC=CC=1N)=O
Computed Properties
- Exact Mass: 287.15214353g/mol
- Monoisotopic Mass: 287.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6Ų
Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
88744-60-9 (Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate) Related Products
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